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Introduction
Reactive dyes are a cornerstone of the textile industry, prized for their vibrant colors and

excellent wash fastness on cellulosic fibers like cotton.[1][2][3] This superior performance is

achieved through the formation of a covalent bond between the dye molecule and the fiber.[1]

[3][4][5] The fixation of these dyes is a critical step, highly dependent on pH, and sodium

carbonate (Na₂CO₃) plays a pivotal role as the primary fixing agent.[5][6][7] These notes

provide a detailed overview of the chemical mechanism, experimental protocols, and key

parameters involved in the use of sodium carbonate for reactive dye fixation.

Chemical Mechanism of Fixation
The dyeing of cellulosic fibers with reactive dyes is a three-stage process:

Dye Exhaustion: In an aqueous solution, both the reactive dye and the cellulosic fiber carry a

negative surface charge, leading to electrostatic repulsion.[8] To overcome this, an

electrolyte, typically sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), is added to the

dyebath. This neutralizes the fiber's negative charge, allowing the dye molecules to

approach and be adsorbed onto the fiber surface.[4][8]

Fixation: This is the crucial step where the covalent bond is formed. Sodium carbonate is

introduced into the dyebath to raise the pH to an alkaline level (typically pH 10-12).[6][9] In
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this alkaline environment, the hydroxyl groups (-OH) on the cellulose fiber become ionized,

forming highly reactive cellulosate anions (Cell-O⁻).[5] These anions then act as

nucleophiles, attacking the electrophilic center of the reactive dye molecule, resulting in a

stable, covalent ether linkage.[4][5][8]

Wash-off: After fixation, a thorough washing process is necessary to remove any unfixed or

hydrolyzed dye molecules from the fiber surface.[4] This step is essential for achieving good

wash fastness and preventing color bleeding.[2][4]

The chemical reaction of fixation can be summarized as follows:

Ionization of Cellulose:Cellulose-OH + OH⁻ (from Na₂CO₃ hydrolysis) ⇌ Cellulose-O⁻ +

H₂O[5]

Dye-Fiber Reaction (Nucleophilic Substitution):Cellulose-O⁻ + Dye-Cl → Cellulose-O-Dye +

Cl⁻[5]

A competing reaction is the hydrolysis of the reactive dye, where the dye reacts with hydroxyl

ions from the water instead of the fiber. This results in an inactive dye molecule that can no

longer bond with the cellulose.

Dye Hydrolysis:Dye-Cl + OH⁻ → Dye-OH + Cl⁻

Proper control of pH, temperature, and dyeing time is crucial to maximize the fixation reaction

and minimize dye hydrolysis.[8][10]

Quantitative Data: Effect of Sodium Carbonate
Concentration on Color Yield
The concentration of sodium carbonate has a significant impact on the color yield, often

measured as the K/S value (a measure of color strength). The following table summarizes the

effect of varying sodium carbonate concentrations on the K/S values of cotton fabric dyed with

reactive dyes.
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Sodium Carbonate
(g/L)

pH of Dyebath
K/S Value (Color
Strength)

Observations

0 7.5 Low

Minimal fixation

occurs in a neutral

medium.

2 - Increasing

The increase in pH

begins to promote the

fixation reaction.

5 9.5 - 10.5 Increasing

Further increase in

alkalinity enhances

the ionization of

cellulose, leading to

better dye uptake.[11]

10 10.7 - 11.5 Optimal

The K/S value

reaches its maximum

at this concentration,

indicating the most

efficient fixation.[1][9]

15 > 11.5 Decreasing

At very high pH, the

rate of dye hydrolysis

increases significantly,

competing with the

fixation reaction.[10]

20 11.7 Decreasing

Increased electrostatic

repulsion between the

negatively charged

dye and fiber at higher

pH can also hinder

dye adsorption.[9][11]

Note: The exact optimal concentration can vary depending on the specific reactive dye, fabric

type, and other dyeing parameters.
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Experimental Protocols
Materials and Reagents

Cellulosic fabric (e.g., 100% cotton)

Reactive dye (e.g., C.I. Reactive Red 120, C.I. Reactive Black 5)

Sodium Carbonate (Na₂CO₃)

Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄)

Acetic Acid (for neutralization)

Non-ionic detergent

Distilled or deionized water

Laboratory dyeing machine (e.g., open bath beaker dyer)

Spectrophotometer for color measurement

Standard Exhaust Dyeing Protocol
This protocol outlines a typical laboratory procedure for dyeing cotton fabric with reactive dyes

using sodium carbonate as the fixing agent.

Fabric Preparation: Scour and bleach the cotton fabric to remove impurities and ensure

uniform dye uptake.

Dye Bath Preparation:

Set the liquor ratio (the ratio of the weight of the goods to the volume of the dyebath) to

1:30.[1]

Dissolve the required amount of reactive dye (e.g., 2% on the weight of the fabric) in

distilled water.

Add the electrolyte, sodium chloride (e.g., 40-80 g/L), to the dyebath.[8]
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Dyeing - Exhaustion Phase:

Immerse the fabric in the dyebath at room temperature.

Raise the temperature to the recommended dyeing temperature for the specific dye (e.g.,

60°C for monochlorotriazine dyes, 80°C for vinyl sulfone dyes).[8]

Run the dyeing machine for 30-45 minutes to allow for the exhaustion of the dye onto the

fabric.

Fixation Phase:

After the exhaustion phase, add the pre-dissolved sodium carbonate (e.g., 10-20 g/L) to

the dyebath.[1][9]

Continue the dyeing process at the same temperature for another 45-60 minutes to allow

for fixation.[1][12]

Wash-off and Neutralization:

Drain the dyebath.

Rinse the dyed fabric with cold water.

Neutralize the fabric with a dilute solution of acetic acid (e.g., 0.5-1.0 g/L).

Soap the fabric with a non-ionic detergent (e.g., 2 g/L) at or near the boil (95°C) for 10-15

minutes to remove unfixed dye.

Rinse thoroughly with hot and then cold water.

Drying and Evaluation:

Dry the fabric at an appropriate temperature.

Evaluate the color strength (K/S) using a spectrophotometer and assess the color fastness

properties (e.g., wash, rub, light fastness) according to standard test methods.
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Caption: Chemical pathway of reactive dye fixation on cellulose.
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Caption: Experimental workflow for reactive dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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